Cas no 2097865-27-3 (N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide)

• Product Name: N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide
• CAS No: 2097865-27-3
• MF: C₁₅H₁₄N₄OS
• MW: 298.362861156464
• CID: 5990069
• PubChem ID: 126850941
• Update Time: 2025-06-13

N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide
• 2097865-27-3
• N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide
• AKOS032466192
• F6525-5257
• N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]thiophene-3-carboxamide

• Inchi： 1S/C15H14N4OS/c20-15(13-3-7-21-11-13)17-5-6-19-10-14(9-18-19)12-2-1-4-16-8-12/h1-4,7-11H,5-6H2,(H,17,20)
• InChI Key： LCINJBYCOYKFNK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCCN1C=C(C2C=NC=CC=2)C=N1)=O

Computed Properties

• Exact Mass: 298.08883226g/mol
• Monoisotopic Mass: 298.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88Ų

Additional information on N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide

Comprehensive Overview of N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide (CAS No. 2097865-27-3)

The compound N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide, identified by its CAS number 2097865-27-3, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyridine ring, a pyrazole moiety, and a thiophene-carboxamide group, making it a versatile candidate for drug discovery and development. Its intricate architecture allows for potential interactions with various biological targets, particularly in the realm of kinase inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide has surged due to their applications in treating inflammatory diseases, cancers, and metabolic disorders. Researchers are particularly intrigued by its pyridine-pyrazole hybrid core, which is often associated with high binding affinity and selectivity in medicinal chemistry. The inclusion of a thiophene ring further enhances its pharmacokinetic properties, such as solubility and metabolic stability, addressing common challenges in drug design.

One of the most frequently searched questions in the scientific community revolves around the synthetic pathways for CAS 2097865-27-3. The compound is typically synthesized through multi-step organic reactions, including condensation, cyclization, and amidation. Advanced techniques like microwave-assisted synthesis and catalytic cross-coupling have also been explored to improve yield and purity. These methods align with the growing trend of green chemistry, a hot topic in 2024, as researchers seek eco-friendly alternatives to traditional synthetic protocols.

The pharmacological potential of N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide is another area of intense investigation. Preliminary studies suggest its role as a kinase inhibitor, a class of therapeutics widely used in oncology. Kinase inhibitors are among the top-searched terms in biomedical databases, reflecting their clinical relevance. Additionally, its thiophene-carboxamide segment may contribute to anti-inflammatory effects, positioning it as a candidate for autoimmune disease research.

From a commercial perspective, CAS 2097865-27-3 is available through specialized chemical suppliers, often listed under categories like research chemicals or pharmaceutical intermediates. Its pricing and availability are influenced by factors such as scale of production and regional regulations. For researchers, understanding the structure-activity relationship (SAR) of this compound is critical, as it helps optimize its efficacy and reduce off-target effects—a common query in drug development forums.

In summary, N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}thiophene-3-carboxamide represents a promising scaffold in modern drug discovery. Its combination of pyridine, pyrazole, and thiophene functionalities offers a rich platform for further exploration, particularly in targeted therapies. As the scientific community continues to prioritize precision medicine and sustainable synthesis, compounds like this will remain at the forefront of innovation.